Cas no 749-02-0 (Spiperone)

• Product name: Spiperone
• CAS No: 749-02-0
• MF: C₂₃H₂₆FN₃O₂
• MW: 395.46984910965
• CID: 566136
• PubChem ID: 5265

Spiperone Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
• Spiperone
• 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• SPIPERONE,SELECTIVE ANTOGONIST FOR DOPAMINE D2 RECEPTOR
• Espiperona
• R 5147
• Spiperonum
• Spiroperidol
• Spiropitan
• NSC757864
• KBio2_004191
• CHEMBL267930
• Spectrum3_001460
• GTPL3300
• SR-01000000261-8
• 8-[4-(4-fluorophenyl)-4-oxo-butyl]-4-phenyl-2,4,8-triazaspiro[4.5]decan-1-one
• Spiropitan (TN)
• SCHEMBL116031
• Spiperonum [INN-Latin]
• REGID_for_CID_5265
• Spiroperidol;R-5147
• 1,8-Triazaspiro[4.5]decan-4-one, 8-[3-(p-fluorobenzoyl)propyl]-1-phenyl-
• BSPBio_000196
• HMS2235E11
• NCGC00022260-05
• Prestwick0_000288
• CS-0013110
• KBioSS_001623
• CCG-38975
• MLS000028615
• Spiroperidone
• 4X6E73CJ0Q
• 8-(3-p-Fluorobenzoyl-1-propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)decane
• HMS2092H17
• SPIPERONE [MART.]
• KBio1_000566
• NCGC00015964-11
• HMS1568J18
• [3H]-Spiroperidol
• Lopac0_001069
• HMS1921L09
• Prestwick1_000288
• NCGC00015964-05
• HMS3712J18
• SIP
• Spectrum4_000451
• DTXSID5045205
• NSC 170983
• NCGC00015964-02
• IDI1_000566
• 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-
• UNII-4X6E73CJ0Q
• BRN 0632204
• KBio3_002459
• Spectrum2_001426
• SPBio_002415
• SPIPERONE [WHO-DD]
• BSPBio_002959
• SPIPERONE [USAN]
• NSC170983
• NSC-170983
• SDCCGSBI-0051039.P004
• NCGC00015964-07
• 1,3,8-Triazaspiro[4.5]decan-4-one, 8-[3-(p-fluorobenzoyl)propyl]-1-phenyl-
• AB00052224
• Spiperone (JAN/USAN)
• WLN: T6N DXTJ A3VR DF& D-& CT5MVXN EHJ DR
• Tox21_110269
• Lopac-S-7395
• GTPL99
• Opera_ID_1551
• MFCD00055099
• AB00052224_16
• 8-[4-(4-fluorophenyl)-4-oxidanylidene-butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• 1,3,8-Triazaspiro[4.5]decan-4-one, 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
• Tox21_110269_1
• NCGC00022260-06
• Q3077150
• AKOS024282958
• Prestwick2_000288
• BRD-K55468218-003-01-0
• [3H]-spiperone
• SPIPERONE [INN]
• E 525
• NCGC00015964-06
• 8-[3-(p-Fluorobenzoyl)propyl]-1-phenyl-1,8-triazaspiro[4.5]decan-4-one
• NCGC00022260-02
• 1-(4-Fluorophenyl)-4-(4-hydroxy-1-phenyl-1,3,8-triazaspiro[4.5]dec-3-en-8-yl)-1-butanone #
• CAS-749-02-0
• NCGC00016536-01
• 8-[4-(4-fluorophenyl)-4-keto-butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• Butyrophenone, 4'-fluoro-4-(4-oxo-1-phenyl-1,3,8-triazaspiro(4,5)decan-8-yl)-
• BRD-K55468218-001-05-5
• TQP0726
• SMR000058674
• KBio2_001623
• EINECS 212-024-0
• NCGC00022260-07
• cid_5265
• 8-(3-(p-Fluorobenzoyl)propyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• HMS2089E16
• 749-02-0
• SR-01000000261
• SPIPERONE [MI]
• Tocris-0995
• [3H]spiperone
• HMS501M08
• MLS001076321
• Spiperone, solid
• DTXCID3025205
• SPIPERONE [JAN]
• 1,8-Triazaspiro[4.5]decan-4-one, 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
• NCGC00015964-25
• BDBM21397
• NCGC00015964-09
• regid855701
• 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-
• R-5147
• KBio2_006759
• SBI-0051039.P003
• AB00052224-15
• NS00042134
• NCGC00022260-04
• 4-Phenyl-8-[3-(4-fluorobenzoyl)propyl]-1-oxo-2,4,8-triazaspiro[4,5]decane
• NCGC00015964-17
• MS-26659
• DivK1c_000566
• Prestwick_624
• NSC-757864
• FT-0674639
• Spiperone [USAN:INN:BAN:JAN]
• NCGC00015964-12
• NCGC00015964-08
• 8-[3-(p-Fluorobenzoyl)propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• CHEBI:9233
• Pharmakon1600-01501152
• NINDS_000566
• NCGC00015964-04
• Spectrum_001143
• NCGC00015964-01
• BPBio1_000216
• SPECTRUM1501152
• D01051
• 8-[4-(4-fluorophenyl)-4-oxo-butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• NCGC00015964-10
• 8-(4-(4-Fluorophenyl)-4-oxobutyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• Prestwick3_000288
• HY-B1371
• SR-01000000261-5
• KBioGR_000862
• NCGC00015964-13
• Espiperona [INN-Spanish]
• SPBio_001532
• Spectrum5_000987
• HMS2095J18
• NCGC00015964-03
• HMS3371L01
• L000569
• BRD-K55468218-001-26-1
• BRD-K55468218-003-02-8
• DA-77979

• MDL： MFCD00055099
• Inchi： InChI=1S/C23H26FN3O2/c24-19-10-8-18(9-11-19)21(28)7-4-14-26-15-12-23(13-16-26)22(29)25-17-27(23)20-5-2-1-3-6-20/h1-3,5-6,8-11H,4,7,12-17H2,(H,25,29)
• InChI Key： DKGZKTPJOSAWFA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(F)C=C1)CCCN2CCC3(CC2)N(CNC3=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 395.20100
• Monoisotopic Mass: 395.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 52.6A^2
• XLogP3: nothing

Experimental Properties

• Density: 1.1714 (estimate)
• Melting Point: 190-193.60C
• Boiling Point: 605.6±65.0 °C at 760 mmHg
• Flash Point: 320.0±34.3 °C
• Solubility: H2O: slightly soluble0.2mg/mL
• PSA: 52.65000
• LogP: 3.54880
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Spiperone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 22-63
• Safety Instruction： 36/37
• RTECS：XX8925000
• Hazardous Material Identification：
• Risk Phrases：R22; R63
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones